Cas no 110323-15-4 (Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-)

• Product Name: Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-
• CAS No: 110323-15-4
• MF: C₈H₄ClFN₂O₂
• MW: 214.58096408844
• CID: 3603752
• PubChem ID: 23036745
• Update Time: 2025-04-22

Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-
• 2-chloro-4-fluoro-5nitrobenzyl cyanide
• QSDIEVBWVLFTPO-UHFFFAOYSA-N
• SCHEMBL10471145
• 110323-15-4
• 2-chloro-4-fluoro-5-nitrobenzyl cyanide
• 2-(2-Chloro-4-fluoro-5-nitrophenyl)acetonitrile

• Inchi： 1S/C8H4ClFN2O2/c9-6-4-7(10)8(12(13)14)3-5(6)1-2-11/h3-4H,1H2
• InChI Key： QSDIEVBWVLFTPO-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC([N+]([O-])=O)=C(F)C=C1Cl

Computed Properties

• Exact Mass: 213.9945332Da
• Monoisotopic Mass: 213.9945332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.6Ų